5-Nitro-2-piperidin-4-ylbenzotriazole
Description
“5-Nitro-2-piperidin-4-ylbenzotriazole” is a chemical compound with the molecular formula C11H13N5O2. It’s a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Scientific Research Applications
Anticancer Properties
Piperidine derivatives, including EN300-7430040, have shown promise in cancer research. Their ability to modulate cellular pathways, inhibit tumor growth, and induce apoptosis makes them valuable candidates for anticancer drug development . Researchers are investigating their potential as targeted therapies for various cancer types.
Antiviral Activity
EN300-7430040’s structural features may contribute to antiviral effects. Piperidine-based compounds have been explored as inhibitors of viral enzymes or entry receptors. Investigating its interactions with viral proteins could lead to novel antiviral agents .
Antimalarial Applications
Piperidines have been studied for their antimalarial properties. EN300-7430040’s unique structure might interfere with the Plasmodium parasite’s life cycle. Researchers are keen on optimizing its efficacy against malaria .
Antimicrobial Effects
EN300-7430040 could play a role in combating bacterial and fungal infections. Piperidine derivatives often exhibit antimicrobial activity by disrupting cell membranes or inhibiting essential enzymes .
Anti-Inflammatory Potential
Piperidines are known for their anti-inflammatory properties. EN300-7430040 might modulate immune responses, making it relevant for conditions like rheumatoid arthritis or inflammatory bowel diseases .
Neuroprotective Applications
The piperidine scaffold has attracted attention in neurodegenerative disease research. EN300-7430040’s potential neuroprotective effects could be explored for conditions like Alzheimer’s disease or Parkinson’s disease .
properties
IUPAC Name |
5-nitro-2-piperidin-4-ylbenzotriazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N5O2/c17-16(18)9-1-2-10-11(7-9)14-15(13-10)8-3-5-12-6-4-8/h1-2,7-8,12H,3-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIMCWEXYMWSGQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1N2N=C3C=CC(=CC3=N2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-2-piperidin-4-ylbenzotriazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-ethylphenyl)-N-methylthiophene-3-sulfonamide](/img/structure/B2834283.png)
![1-(2-Hydroxy-4-methylsulfanylbutyl)-3-[(4-methoxyphenyl)methyl]urea](/img/structure/B2834289.png)
![N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-3-(p-tolylthio)propanamide](/img/structure/B2834293.png)
![5-({1-[(Tert-butoxy)carbonyl]piperidin-2-yl}methyl)-1,2-oxazole-3-carboxylic acid](/img/structure/B2834302.png)